N'-[1-(2-naphthyl)ethylidene]-3,5-dinitrobenzohydrazide

• IUPAC Name: N-[(Z)-1-naphthalen-2-ylethylideneamino]-3,5-dinitrobenzamide
• InChI: InChI=1S/C19H14N4O5/c1-12(14-7-6-13-4-2-3-5-15(13)8-14)20-21-19(24)16-9-17(22(25)26)11-18(10-16)23(27)28/h2-11H,1H3,(H,21,24)/b20-12-
• InChI Key: UDJCCUDPSKUKMD-NDENLUEZSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])C2=CC3=CC=CC=C3C=C2
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])/C2=CC3=CC=CC=C3C=C2
• Molecular Formula: C19H14N4O5
• Molecular Weight: 378.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be complex, given the presence of multiple functional groups. The naphthyl group would contribute to the aromaticity of the compound, while the dinitrobenzohydrazide group would likely add polarity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the nitro groups and the hydrazide group could potentially make the compound reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the nitro groups could potentially make the compound more dense and polar.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

As with any chemical compound, handling “N’-[1-(2-naphthyl)ethylidene]-3,5-dinitrobenzohydrazide” would require appropriate safety precautions. The compound could potentially be irritant or harmful if inhaled, ingested, or comes into contact with skin.

Future Directions

The future research directions for this compound would depend on its potential applications. It could potentially be studied for its reactivity, its potential uses in synthesis, or its biological activity.